Cas no 936551-50-7 (3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester)

3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester structure
936551-50-7 structure
Product Name:3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester
CAS No:936551-50-7
MF:C10H17NO2
MW:183.25
MDL:MFCD14525732
CID:2620349
PubChem ID:58077199
Update Time:2024-10-26

3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-azabicyclo[3.1.0]hexane-3-carboxylate
    • N-boc-3,4-methanopyrrolidine
    • 1-(tert-Butoxycarbonyl)-3,4-methanopyrrolidine
    • 3-Aza-bicyclo[3.1.0]hexane-3-carboxylic acid tert-butyl ester
    • CID 58077199
    • 1,1-Dimethylethyl 3-azabicyclo[3.1.0]hexane-3-carboxylate (ACI)
    • 2-Methyl-2-propanyl 3-azabicyclo[3.1.0]hexane-3-carboxylate
    • 3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester
    • tert-butyl 3-azabicyclo3.1.0hexane-3-carboxylate
    • F88303
    • SCHEMBL4224986
    • PB48253
    • tert-butyl3-azabicyclo[3.1.0]hexane-3-carboxylate
    • 3-Boc-3-azabicyclo[3.1.0]hexane
    • MFCD14525732
    • SY214498
    • EN300-267845
    • 936551-50-7
    • PS-16036
    • MDL: MFCD14525732
    • Inchi: 1S/C10H17NO2/c1-10(2,3)13-9(12)11-5-7-4-8(7)6-11/h7-8H,4-6H2,1-3H3
    • InChI Key: GLWHHMBAMGJDAE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2CC2C1)=O

Computed Properties

  • Exact Mass: 183.125928785g/mol
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.105±0.06 g/cm3(Predicted)
  • Boiling Point: 240.0±9.0 °C(Predicted)
  • pka: -0.68±0.20(Predicted)

3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester Pricemore >>

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3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  overnight, rt
Reference
Preparation of boron compounds as immunoproteasome inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, 45 psi, 40 °C
Reference
Preparation of heteroaryl carboxamides as plasma kallikrein inhibitors and therapeutic uses thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran ,  Water ;  overnight, rt
Reference
ATM kinase inhibitors and compositions and methods of use thereof
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  overnight, rt
Reference
Preparation of cyclopropane-annelated pyrrolidines bearing phosphonate or boronate groups as inhibitors of dipeptidyl peptidase IV as agents for treating cancer and metabolic disorders
, United States, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of pyrimidine heterocyclic compounds as AKT inhibitors
, China, , ,

Production Method 6

Reaction Conditions
Reference
Heterocyclic compounds as KRAS G12D inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  3 h, rt
Reference
Preparation of heterocyclic compounds as Delta-5 Desaturase inhibitors and methods of use
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Tetrahydrofuran ,  Water ;  5 h, rt
Reference
Preparation of the heterocyclic compound with AKT kinase inhibitory activity and medical applications an anticancer agents
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  16 h, 15 °C
Reference
Preparation of pyridinyl hexahydrocyclopropapyrrolo imidazopyrimidinone compound and its application in treatment of Lp-PLA2-related disease
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Production Method 10

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran ,  Water ;  overnight, rt
Reference
Structure-Based Exploration of Selectivity for ATM Inhibitors in Huntington's Disease
Van de Poel, Amanda; Toledo-Sherman, Leticia; Breccia, Perla ; Cachope, Roger; Bate, Jennifer R.; et al, Journal of Medicinal Chemistry, 2021, 64(8), 5018-5036

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  15 h, rt
Reference
Process for preparation of tricyclic compound and use thereof
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ;  3 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  pH 7
Reference
Preparation of pyridine derivative for treating KDM5 pathway related disease
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Production Method 13

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  overnight, rt
Reference
Preparation of cyclopropane-annelated pyrrolidines bearing phosphonate or boronate groups as inhibitors of dipeptidyl peptidase IV as antitumor and anti-diabetes agents
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3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester Raw materials

3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,1-dimethylethyl ester Preparation Products

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